Cas no 1539701-89-7 (4-(aminomethyl)-4-(4-bromophenyl)cyclohexan-1-ol)

• Product Name: 4-(aminomethyl)-4-(4-bromophenyl)cyclohexan-1-ol
• CAS No: 1539701-89-7
• MF: C₁₃H₁₈BrNO
• MW: 284.192122936249
• CID: 5901707
• PubChem ID: 83558674
• Update Time: 2025-06-14

4-(aminomethyl)-4-(4-bromophenyl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-(aminomethyl)-4-(4-bromophenyl)cyclohexan-1-ol
• 1539701-89-7
• EN300-1895531

• Inchi： 1S/C13H18BrNO/c14-11-3-1-10(2-4-11)13(9-15)7-5-12(16)6-8-13/h1-4,12,16H,5-9,15H2
• InChI Key： VACXAGPKMGSQLB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1(CN)CCC(CC1)O

Computed Properties

• Exact Mass: 283.05718g/mol
• Monoisotopic Mass: 283.05718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.2Ų

Additional information on 4-(aminomethyl)-4-(4-bromophenyl)cyclohexan-1-ol

Recent Advances in the Study of 4-(aminomethyl)-4-(4-bromophenyl)cyclohexan-1-ol (CAS: 1539701-89-7)

The compound 4-(aminomethyl)-4-(4-bromophenyl)cyclohexan-1-ol (CAS: 1539701-89-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and therapeutic potential.

Recent studies have highlighted the unique structural features of 4-(aminomethyl)-4-(4-bromophenyl)cyclohexan-1-ol, which make it a promising candidate for targeting specific biological pathways. The presence of both an aminomethyl group and a bromophenyl moiety in the cyclohexane ring provides a versatile scaffold for further chemical modifications, enabling the development of novel derivatives with enhanced bioactivity.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficient synthesis of 4-(aminomethyl)-4-(4-bromophenyl)cyclohexan-1-ol using a multi-step protocol that ensures high yield and purity. The study also explored the compound's binding affinity to various receptors, revealing its potential as a modulator of central nervous system (CNS) targets. These findings suggest that this compound could be a valuable tool for studying neuropharmacology.

Further investigations into the pharmacological profile of 4-(aminomethyl)-4-(4-bromophenyl)cyclohexan-1-ol have revealed its ability to interact with serotonin and dopamine receptors, indicating potential applications in the treatment of psychiatric disorders. Preclinical studies in animal models have shown promising results, with the compound exhibiting anxiolytic and antidepressant-like effects without significant side effects.

In addition to its CNS activity, recent research has also explored the compound's potential in oncology. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 4-(aminomethyl)-4-(4-bromophenyl)cyclohexan-1-ol exhibit selective cytotoxicity against certain cancer cell lines, particularly those resistant to conventional chemotherapy. This opens new avenues for the development of targeted cancer therapies.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of 4-(aminomethyl)-4-(4-bromophenyl)cyclohexan-1-ol. Current research is focused on improving its bioavailability and metabolic stability through structural modifications. Collaborative efforts between academic and industrial researchers are underway to advance this compound into clinical trials.

In conclusion, 4-(aminomethyl)-4-(4-bromophenyl)cyclohexan-1-ol (CAS: 1539701-89-7) represents a versatile and pharmacologically active scaffold with significant potential in multiple therapeutic areas. Continued research and development efforts are expected to further elucidate its mechanisms of action and expand its applications in medicine.